Cas no 1368089-22-8 (3-N-(2-phenylethyl)acetamidopropanoic acid)

• Product Name: 3-N-(2-phenylethyl)acetamidopropanoic acid
• CAS No: 1368089-22-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5915792
• PubChem ID: 82323132
• Update Time: 2025-05-19

3-N-(2-phenylethyl)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-(2-phenylethyl)acetamidopropanoic acid
• 1368089-22-8
• 3-[N-(2-phenylethyl)acetamido]propanoic acid
• EN300-19020591

• Inchi： 1S/C13H17NO3/c1-11(15)14(10-8-13(16)17)9-7-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H,16,17)
• InChI Key： YUAXLPCIBWYEDT-UHFFFAOYSA-N
• SMILES： O=C(C)N(CCC(=O)O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-N-(2-phenylethyl)acetamidopropanoic acid

Exploring the Potential of 3-N-(2-phenylethyl)acetamidopropanoic acid (CAS No. 1368089-22-8) in Modern Research and Applications

In the realm of organic chemistry and pharmaceutical research, 3-N-(2-phenylethyl)acetamidopropanoic acid (CAS No. 1368089-22-8) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, offers a wide array of potential applications, particularly in drug discovery and biochemical studies. The growing demand for novel compounds in therapeutic development has placed 3-N-(2-phenylethyl)acetamidopropanoic acid under the spotlight, making it a subject of extensive research and discussion among scientists and industry professionals.

The molecular structure of 3-N-(2-phenylethyl)acetamidopropanoic acid combines an acetamido group with a phenylethyl moiety, linked to a propanoic acid backbone. This configuration endows the compound with distinct chemical properties, such as moderate solubility in polar solvents and stability under standard laboratory conditions. Researchers have noted its potential as a building block in the synthesis of more complex molecules, particularly those targeting neurological and metabolic pathways. The versatility of 3-N-(2-phenylethyl)acetamidopropanoic acid makes it a valuable asset in medicinal chemistry, where customized molecular frameworks are often required.

Recent trends in pharmaceutical research highlight a surge in interest towards compounds like 3-N-(2-phenylethyl)acetamidopropanoic acid, especially in the context of neurodegenerative diseases and metabolic disorders. With the global rise in conditions such as Alzheimer's and diabetes, scientists are actively exploring molecules that can modulate key biological pathways. The structural elements of 3-N-(2-phenylethyl)acetamidopropanoic acid suggest potential interactions with enzymes and receptors involved in these diseases, positioning it as a candidate for further investigation. This aligns with the increasing number of searches for "novel compounds for neurodegenerative research" and "metabolic pathway modulators" in scientific databases.

Beyond its pharmaceutical potential, 3-N-(2-phenylethyl)acetamidopropanoic acid has also found applications in material science. Its ability to form stable complexes with certain metals has sparked interest in the development of new catalysts and functional materials. Researchers are particularly intrigued by its potential role in creating biodegradable polymers, a hot topic in the era of environmental sustainability. The compound's compatibility with green chemistry principles makes it relevant to current discussions on eco-friendly material design, a subject frequently searched in academic and industrial circles.

The synthesis and characterization of 3-N-(2-phenylethyl)acetamidopropanoic acid have been well-documented in recent literature. Standard protocols involve the reaction of appropriate precursors under controlled conditions, yielding the compound with good purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its structural integrity, while computational studies provide insights into its molecular behavior. These aspects are crucial for researchers looking to utilize 3-N-(2-phenylethyl)acetamidopropanoic acid in their work, addressing common queries about "compound characterization methods" and "synthetic approaches for specialized organic molecules."

Quality control and standardization of 3-N-(2-phenylethyl)acetamidopropanoic acid are essential considerations for its reliable use in research and development. Reputable suppliers typically provide comprehensive analytical data, including HPLC chromatograms and certificate of analysis, ensuring batch-to-batch consistency. This attention to quality responds to the growing demand from researchers for "high-purity research chemicals" and "certified reference compounds," reflecting the compound's position in the scientific supply chain.

Looking ahead, the future prospects for 3-N-(2-phenylethyl)acetamidopropanoic acid appear promising. As research continues to uncover its potential interactions and applications, we may see expanded use in various scientific domains. The compound's relevance to current health challenges and material science innovations positions it as a molecule worth watching in the coming years. For researchers and industry professionals staying abreast of "emerging chemical entities" and "promising research compounds," 3-N-(2-phenylethyl)acetamidopropanoic acid represents an intriguing subject for further exploration and development.